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Cat. No.: B042682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S)-1,1-dimethoxypropan-2-amine is a chiral amine of significant interest in synthetic organic

chemistry, particularly as a building block in the development of novel pharmaceutical agents.

Its stereochemistry and functional groups make it a valuable synthon for creating complex

molecules with specific biological activities. This technical guide provides a comprehensive

overview of its chemical properties, synthesis, and potential applications.

It is important to note that while the racemic mixture, 1,1-dimethoxypropan-2-amine, is

assigned the CAS number 57390-38-2, a specific CAS number for the (2S)-enantiomer is not

readily found in public databases.[1] This guide will therefore focus on the properties of the

racemate and relevant synthetic methodologies for obtaining the enantiomerically pure form.

For comparative purposes, data for the closely related chiral compound, (S)-(+)-1-methoxy-2-

propylamine, is also included.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1,1-dimethoxypropan-2-

amine and the related (S)-(+)-1-methoxy-2-propylamine. Data for the specific (2S)-enantiomer

is expected to be very similar to the racemate, with the exception of optical activity.
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Property
1,1-Dimethoxypropan-2-
amine (Racemate)

(S)-(+)-1-methoxy-2-
propylamine

CAS Number 57390-38-2[1] 99636-32-5

Molecular Formula C5H13NO2[1] C4H11NO

Molecular Weight 119.16 g/mol [1] 89.14 g/mol

Boiling Point 149.3°C at 760 mmHg[1] 92-94°C at 68 mmHg

Density 0.929 g/cm³[1] 0.844 g/cm³

Flash Point 44.1°C[1] 9°C

Water Solubility Not specified, but likely soluble Fully miscible

Appearance Not specified Colorless to light yellow liquid

Synthesis and Experimental Protocols
The synthesis of (2S)-1,1-dimethoxypropan-2-amine can be approached through asymmetric

synthesis or by resolution of the racemic mixture. A common precursor for the racemic

synthesis is 1,1-dimethoxypropan-2-one (CAS: 6342-56-9).

Experimental Protocol: Reductive Amination of 1,1-
dimethoxypropan-2-one (Racemic)
This protocol describes a general procedure for the synthesis of 1,1-dimethoxypropan-2-amine

via reductive amination of the corresponding ketone.

Materials:

1,1-dimethoxypropan-2-one

Ammonia (or an ammonium salt such as ammonium acetate)

A reducing agent (e.g., sodium cyanoborohydride, sodium triacetoxyborohydride, or catalytic

hydrogenation)
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An appropriate solvent (e.g., methanol, ethanol, or dichloromethane)

Acid and base for workup (e.g., HCl, NaOH)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

Dissolve 1,1-dimethoxypropan-2-one in the chosen solvent in a reaction vessel.

Add the ammonia source. If using ammonia gas, it can be bubbled through the solution. If

using an ammonium salt, it should be added directly to the mixture.

Stir the mixture at room temperature for a period to allow for the formation of the imine

intermediate.

Cool the reaction mixture in an ice bath and slowly add the reducing agent.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC or GC-MS).

Quench the reaction by carefully adding an aqueous acid solution.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) to

remove any unreacted starting material.

Make the aqueous layer basic by adding a concentrated base solution (e.g., NaOH) until a

pH greater than 10 is achieved.

Extract the basic aqueous layer multiple times with an organic solvent (e.g.,

dichloromethane).

Combine the organic extracts, dry over a suitable drying agent, filter, and concentrate under

reduced pressure to yield the crude 1,1-dimethoxypropan-2-amine.

The crude product can be purified by distillation.

Strategies for Enantioselective Synthesis
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Achieving the desired (2S)-enantiomer requires an asymmetric approach. Two common

strategies are:

Chiral Auxiliary-Mediated Synthesis: The ketone precursor can be reacted with a chiral

auxiliary to form a chiral imine or enamine, which is then diastereoselectively reduced.

Subsequent removal of the chiral auxiliary yields the desired chiral amine.

Biocatalytic Reductive Amination: The use of enzymes, such as amine dehydrogenases

(AmDHs) or transaminases, can provide a highly enantioselective route to the desired

amine. For example, a transaminase can be used to convert 1,1-dimethoxypropan-2-one to

(2S)-1,1-dimethoxypropan-2-amine using a suitable amine donor.

Applications in Drug Development
Chiral amines are fundamental building blocks in a vast array of pharmaceuticals. The (2S)-1,1-
dimethoxypropan-2-amine moiety can be incorporated into larger molecules to impart specific

stereochemistry, which is often crucial for biological activity and selectivity. The amine group

provides a handle for further chemical modifications, such as amide bond formation, alkylation,

or arylation, allowing for the construction of diverse molecular scaffolds.

Logical Workflow for Synthesis and Application
The following diagram illustrates a general workflow from the precursor to the potential

application of (2S)-1,1-dimethoxypropan-2-amine in drug discovery.
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Caption: Synthetic workflow and application in drug discovery.

Safety and Handling
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As with all chemicals, (2S)-1,1-dimethoxypropan-2-amine should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work

should be conducted in a well-ventilated fume hood. For specific handling and safety

information, refer to the Safety Data Sheet (SDS) for 1,1-dimethoxypropan-2-amine (CAS

57390-38-2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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